Cas no 2156854-38-3 (3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine)

• Product Name: 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine
• CAS No: 2156854-38-3
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 5783304
• PubChem ID: 43157768
• Update Time: 2025-06-12

3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1147734
• 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine
• 2156854-38-3
• CS-0307053
• 1H-Pyrazol-3-amine, 5-(2,3-dimethylphenyl)-4-methyl-

• Inchi： 1S/C12H15N3/c1-7-5-4-6-10(8(7)2)11-9(3)12(13)15-14-11/h4-6H,1-3H3,(H3,13,14,15)
• InChI Key： DPIIDRGGQGWYNM-UHFFFAOYSA-N
• SMILES： N1C(=C(C)C(N)=N1)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 397.8±30.0 °C(Predicted)
• pka: 15.61±0.50(Predicted)

Additional information on 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine

Comprehensive Analysis of 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine (CAS No. 2156854-38-3)

The compound 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine (CAS No. 2156854-38-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and dimethylphenyl substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its resemblance to other heterocyclic compounds with known therapeutic properties.

In recent years, the demand for novel pyrazole derivatives has surged, driven by their versatility in drug discovery. The 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine structure is often explored for its kinase inhibition capabilities, a hot topic in oncology research. With the rise of precision medicine, this compound's potential to target specific enzymatic pathways aligns with current trends in personalized therapeutics. Its CAS No. 2156854-38-3 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine typically involves multi-step organic reactions, including cyclization and amination processes. Optimizing its yield and purity is a common challenge discussed in synthetic chemistry forums. Researchers also investigate its solubility and stability under various conditions, as these properties are critical for formulation development. The compound's logP value and hydrogen bonding capacity are frequently analyzed to predict its ADME profile (Absorption, Distribution, Metabolism, Excretion).

Beyond pharmaceuticals, CAS No. 2156854-38-3 is studied for potential applications in material science. Its aromatic and heterocyclic components may contribute to the development of organic semiconductors or ligands for catalysis. The compound's thermal stability and electronic properties are key areas of investigation, especially in the context of green chemistry initiatives. These interdisciplinary applications make it a recurring subject in patent literature and industrial research reports.

Quality control of 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine relies heavily on advanced analytical techniques. HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity. The compound's chromatographic behavior and spectral fingerprints are well-documented in analytical databases, aiding in its characterization. Recent advancements in high-throughput screening have further accelerated its evaluation in drug candidate libraries.

As the scientific community continues to explore pyrazole-based compounds, the safety profile of CAS No. 2156854-38-3 remains a priority. Standard toxicological assays and in silico modeling are used to assess its biological compatibility. Regulatory compliance with REACH and other chemical safety frameworks ensures its responsible use in research. This aligns with the broader industry shift toward sustainable chemistry practices and risk-aware development.

The commercial availability of 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine through specialty chemical suppliers has facilitated its adoption in diverse projects. Its structure-activity relationship (SAR) studies often compare it with analogous 5-aminopyrazole derivatives, a trending topic in computational chemistry circles. With the integration of AI-driven molecular design, researchers are increasingly able to predict and optimize its pharmacophoric features for targeted applications.

In conclusion, 3-(2,3-Dimethylphenyl)-4-methyl-1h-pyrazol-5-amine (CAS No. 2156854-38-3) represents a compelling case study in modern chemical innovation. Its intersection with drug discovery, material engineering, and analytical methodology underscores its multidisciplinary significance. As research progresses, this compound is poised to contribute meaningfully to advancements in life sciences and industrial chemistry, addressing some of the most pressing challenges in these fields.